3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95%
Overview
Description
3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% (3-CN-4-HMPP) is an organic compound derived from phenol and cyanide. It is widely used in the synthesis of organic compounds and has a wide range of applications in scientific research.
Mechanism of Action
The mechanism of action of 3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% is not well understood. However, it is believed that the reaction is mediated by the base, which acts as a nucleophile and attacks the phenol molecule. This results in the formation of a phenoxide ion, which is then attacked by the cyanide ion to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% are not well understood. It is believed that the compound may have some toxic effects, but further research is needed to confirm this. Additionally, it is believed that the compound may have some anti-inflammatory effects, but this has yet to be confirmed.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% in lab experiments is its high reactivity. The compound is highly reactive and can be used in a wide range of reactions. Additionally, it is relatively inexpensive and easy to obtain. However, the compound is toxic and should be handled with care. Additionally, the reaction is not always predictable and can produce unexpected results.
Future Directions
The potential future directions for 3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% are numerous. Further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, research is needed to explore the potential applications of the compound in other areas such as medicine and agriculture. Additionally, research is needed to explore the potential of the compound as a catalyst in the synthesis of other organic compounds. Finally, research is needed to explore the potential of the compound as a reagent in the synthesis of other organic compounds.
Synthesis Methods
3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% is synthesized by a method known as the Sandmeyer reaction. In this process, phenol is reacted with cyanide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of 3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95%. The reaction can be represented by the following equation:
Phenol + CN- + OH- → 3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95%
Scientific Research Applications
3-Cyano-5-(4-hydroxymethylphenyl)phenol, 95% is widely used in scientific research as a reagent for the synthesis of other organic compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in the synthesis of polymers and other materials. Additionally, it is used as a reagent in the synthesis of other organic compounds such as polysaccharides and polyphenols.
properties
IUPAC Name |
3-hydroxy-5-[4-(hydroxymethyl)phenyl]benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c15-8-11-5-13(7-14(17)6-11)12-3-1-10(9-16)2-4-12/h1-7,16-17H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKMSIKKHWABSSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CO)C2=CC(=CC(=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684671 |
Source
|
| Record name | 5-Hydroxy-4'-(hydroxymethyl)[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90684671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-5-(4-hydroxymethylphenyl)phenol | |
CAS RN |
1261982-79-9 |
Source
|
| Record name | 5-Hydroxy-4'-(hydroxymethyl)[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90684671 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
